Cas no 6126-08-5 (1-methylethyl 5-(acetylamino)-4-carbamoyl-3-methylthiophene-2-carboxylate)

• Product Name: 1-methylethyl 5-(acetylamino)-4-carbamoyl-3-methylthiophene-2-carboxylate
• CAS No: 6126-08-5
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 1626520
• PubChem ID: 2886985
• Update Time: 2025-04-21

1-methylethyl 5-(acetylamino)-4-carbamoyl-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-methylethyl 5-(acetylamino)-4-carbamoyl-3-methylthiophene-2-carboxylate
• 6126-08-5
• propan-2-yl 5-acetamido-4-carbamoyl-3-methylthiophene-2-carboxylate
• CBMicro_030665
• Oprea1_596367
• BIM-0030628.P001
• DTXSID50387333

• Inchi： 1S/C12H16N2O4S/c1-5(2)18-12(17)9-6(3)8(10(13)16)11(19-9)14-7(4)15/h5H,1-4H3,(H2,13,16)(H,14,15)
• InChI Key： GMWGQBBVRABGLS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(C)=C1C(=O)OC(C)C)NC(C)=O

Computed Properties

• Exact Mass: 284.08318
• Monoisotopic Mass: 284.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 432.8°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.59
• PSA: 98.49